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Compound of Interest

Compound Name: Fluorosulfonic acid

Cat. No.: B1217915

In the realm of superacids, compounds far exceeding the acidity of 100% sulfuric acid,
fluorosulfonic acid (HSOsF) stands out as a prominent and powerful Brgnsted acid. This
guide provides a detailed comparison of the Brgnsted acidity of fluorosulfonic acid and
sulfuric acid (H2S0a), offering researchers, scientists, and drug development professionals a
comprehensive overview supported by quantitative data and experimental methodologies.

Quantitative Comparison of Brgnsted Acidity

The Brgnsted-Lowry theory defines an acid as a proton (H*) donor. The strength of a Brgnsted
acid is its ability to donate a proton. For highly concentrated acids and superacids, the pH scale
is inadequate. Instead, the Hammett acidity function (Ho) is employed to measure and compare
their acid strengths. A more negative Ho value indicates a stronger acid. Another important,
though less commonly used for superacids, is the acid dissociation constant (pKa). A lower pKa
value signifies a stronger acid.

Fluorosulfonic acid is recognized as one of the strongest commercially available simple
Bregnsted acids.[1][2] Its acidity is approximately a thousand times greater than that of pure
sulfuric acid.[3] An acid with an acidity greater than that of 100% pure sulfuric acid is termed a
superacid.[4][5]

The quantitative measures of acidity for fluorosulfonic acid and sulfuric acid are summarized
in the table below:
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Fluorosulfonic Acid Sulfuric Acid

Property Reference(s)
(HSOsF) (H2S04)

Hammett Acidity (Ho) -15.1 -12.0 [11061[7]

pKa ~-10 ~-3 [7]

The significantly more negative Ho value of fluorosulfonic acid (-15.1) compared to sulfuric
acid (-12.0) provides clear experimental evidence of its superior Brgnsted acidity.[1][6][7]

The Origin of Enhanced Acidity in Fluorosulfonic
Acid

The remarkable acidity of fluorosulfonic acid can be attributed to the high electronegativity of
the fluorine atom bonded to the sulfur. This fluorine atom exerts a powerful electron-
withdrawing inductive effect, which delocalizes the negative charge on the resulting

fluorosulfate anion ([SOsF]~) after proton donation. This charge delocalization stabilizes the
conjugate base, making the parent acid a more willing proton donor.

Experimental Determination of Brgnsted Acidity

The Hammett acidity function (Ho) is experimentally determined using a spectrophotometric
method that relies on a series of weakly basic indicators, often aromatic amines such as
nitroanilines.[4] The extent to which these indicators are protonated in the strong acid solution
is measured, and from this, the Ho value is calculated.

Detailed Experimental Protocol: Spectrophotometric
Determination of Hammett Acidity Function (Ho)

This protocol outlines the steps to determine the Ho of a strong acid like fluorosulfonic acid or
sulfuric acid using a UV-Vis spectrophotometer and a suitable Hammett indicator.

1. Materials and Reagents:

e The strong acid to be tested (e.g., fluorosulfonic acid or sulfuric acid) of high purity.
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A suitable Hammett indicator (e.g., 2,4,6-trinitroaniline, p-nitroaniline). The choice of indicator
depends on the expected acidity range.

A solvent inert to the strong acid (e.qg., for dilution if necessary, though often used neat).
UV-Vis spectrophotometer.

Quartz cuvettes.

Volumetric flasks and pipettes for accurate dilutions.

Appropriate personal protective equipment (PPE): acid-resistant gloves, lab coat, and face
shield. All manipulations should be performed in a fume hood.

. Preparation of Solutions:

Indicator Stock Solution: Prepare a stock solution of the chosen Hammett indicator in a
suitable inert solvent. The concentration should be such that after dilution in the acid, the
absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1 AU).

Acid Solutions: A series of solutions of the strong acid at different concentrations may be
prepared if the goal is to establish an Ho scale over a concentration range. For determining
the Ho of the pure acid, it is used directly.

. Spectrophotometric Measurement:

Determine A_max: Separately record the UV-Vis spectra of the unprotonated (in a neutral or
weakly acidic solvent) and fully protonated (in a sufficiently strong acid) forms of the indicator
to determine their respective wavelengths of maximum absorbance (A_max).

Sample Preparation: In a quartz cuvette, add a precise volume of the strong acid. To this,
add a small, precise volume of the indicator stock solution. The final concentration of the
indicator should be low to avoid altering the acidity of the medium.

Absorbance Measurement: Measure the absorbance of the indicator in the acid solution at
the A_max corresponding to both the protonated (BH*) and unprotonated (B) forms of the
indicator.
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4. Data Analysis and Calculation of Ho:

The Hammett acidity function is calculated using the following equation:
Ho = pKa(BH™) + log([B]/[BH*])

Where:

» pKa(BH*) is the acid dissociation constant of the protonated indicator. This is a known value
for the specific indicator used.

» [B] and [BH*] are the molar concentrations of the unprotonated and protonated forms of the
indicator, respectively.

The ratio of the concentrations of the unprotonated to the protonated indicator ([B]/[BH*]) can
be determined from the absorbance measurements using the Beer-Lambert law:

A=¢ebc

Where A is the absorbance, € is the molar absorptivity, b is the path length of the cuvette, and c
is the concentration.

The ratio can be calculated as:

[BY/[BH*] = (A-A(BH*)) / (A(B) - A)

Where:

e Ais the measured absorbance of the indicator in the acid sample at the chosen A_max.

e A(B) is the absorbance of the indicator in its fully unprotonated form at the same
concentration and A_max.

o A(BH™) is the absorbance of the indicator in its fully protonated form at the same
concentration and A_max.

By substituting the calculated concentration ratio and the known pKa(BH*) of the indicator into
the Hammett equation, the Ho value for the strong acid is determined.
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Visualizing Brgnsted Acidity

The following diagrams illustrate the concept of Brgnsted acidity and the relative strengths of
fluorosulfonic acid and sulfuric acid.

Sulfuric Acid (Weaker Acid)

HSOa4~ (Less Stable Conjugate Base)

Donates proton

Fluorosulfonic Acid (Stronger Acid)

SOsF~ (Stable Conjugate Base)

Readily donates proton

Click to download full resolution via product page

Caption: Proton donation from fluorosulfonic acid and sulfuric acid.

Fluorosulfonic Acid B8 Stronger Acid Sulfuric Acid
(Ho = -15.1) (Ho = -12.0)

Click to download full resolution via product page

Caption: Relative Brgnsted acidity of HSOsF and H2SOa.
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Conclusion

The experimental data, particularly the Hammett acidity function, unequivocally demonstrates
that fluorosulfonic acid is a significantly stronger Brgnsted acid than sulfuric acid. This
enhanced acidity is a direct consequence of the inductive effect of the highly electronegative
fluorine atom, which stabilizes the conjugate base. For researchers working with strong acids,
understanding these quantitative differences and the underlying principles of their
measurement is crucial for experimental design and the interpretation of results in various
applications, from catalysis to synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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